4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine

• IUPAC Name: 4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine
• InChI: InChI=1S/C15H24N4O/c1-11-9-12(2)17-15(16-11)18-13-3-6-19(10-13)14-4-7-20-8-5-14/h9,13-14H,3-8,10H2,1-2H3,(H,16,17,18)
• InChI Key: MUVXAHWMSQJSQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2CCN(C2)C3CCOCC3)C
• Molecular Formula: C15H24N4O
• Molecular Weight: 276.38 g/mol

Description

4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine (4,6-DM-NOP) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a pyrrolidinopyrimidine derivative, and is a member of the family of compounds known as pyrrolidines. Due to its unique structure, 4,6-DM-NOP has several advantages over other compounds in its family, including greater stability in different conditions and higher solubility in aqueous solutions.

Scientific Research Applications

4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine has been used in a variety of scientific research applications. It has been used as a model compound in the study of the structure-activity relationships of pyrrolidinopyrimidines. It has also been used as a tool in the study of the effects of structural modifications on the pharmacological properties of these compounds. In addition, 4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine has been used as a substrate in the study of the enzymology of the cytochrome P450 enzyme family.

Mechanism of Action

Target of Action

This compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds . .

Mode of Action

The pyrrolidine ring in its structure is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring

Pharmacokinetics

The presence of the pyrrolidine ring could potentially influence these properties, as it is known to efficiently explore the pharmacophore space due to sp3-hybridization . .

Advantages and Limitations for Lab Experiments

4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and has good solubility in aqueous solutions. It is also stable in a variety of different conditions, making it ideal for use in a range of experiments. However, there are some limitations to its use. For example, it is not as widely available as some other compounds, and its effects on the brain are not yet fully understood.

Future Directions

There are a number of potential future directions for the research on 4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine. These include further studies into its structure-activity relationships, its effects on the brain, and its potential therapeutic applications. In addition, further research could be done on its interactions with other compounds, and its potential as a drug delivery system. Finally, further research could be done on the potential toxicity of 4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine and its metabolites.

Synthesis Methods

The synthesis of 4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine is typically achieved via a two-step process. The first step involves the reaction of 4-methyl-6-methyl-N-phenyl-2-pyrrolidinone with oxalyl chloride in anhydrous dimethylformamide (DMF) at room temperature. This reaction produces 4,6-dimethyl-N-phenyl-2-oxan-4-ylpyrrolidinone, which is then reacted with pyrimidine-2-amine in the presence of triethylamine (TEA) in DMF at room temperature. This second reaction results in the formation of 4,6-dimethyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-2-amine.